Cas no 927-18-4 (1,3-Propanediol,2-(octadecyloxy)-)

• Product Name: 1,3-Propanediol,2-(octadecyloxy)-
• CAS No: 927-18-4
• MF: C₂₁H₄₄O₃
• MW: 344.572267532349
• CID: 808270
• PubChem ID: 101915
• Update Time: 2025-04-19

1,3-Propanediol,2-(octadecyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-(octadecyloxy)-
• 2-(octadecyloxy)-1,3-Propanediol
• 1,3-Propanediol, 2-(octadecyloxy)-
• 2-octadecylglycerol
• 927-18-4
• 2-octadecoxypropane-1,3-diol
• NS00039483
• SCHEMBL2216579
• DTXSID0061294
• Glycerine 2-monostearyl ether

• Inchi： 1S/C21H44O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-21(19-22)20-23/h21-23H,2-20H2,1H3
• InChI Key： YGDQPIRPQXPCJT-UHFFFAOYSA-N
• SMILES： O(C(CO)CO)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 344.329
• Monoisotopic Mass: 344.329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 20
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2
• XLogP3: 7.6

Experimental Properties

• Density: 0.914
• Boiling Point: 465.9 °C at 760 mmHg
• Flash Point: 235.6 °C
• Refractive Index: 1.464
• PSA: 49.69000
• LogP: 5.61770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoalkylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoradylglycerols Monoalkylglycerols